4-hydroxycoumarins
4-Hydroxycoumarins are a class of organic compounds characterized by the presence of a coumarin ring structure with a hydroxy group at position 4. These compounds exhibit a wide range of biological activities and applications, making them of significant interest in various fields.
Structurally, 4-hydroxycoumarins consist of a benzopyran ring system featuring an oxygen atom at the 4-position. This functional group endows these molecules with unique properties such as photochemical behavior and antioxidant activity. Due to their structural features, they can form complexes with metal ions, which is important for their use in chelation therapy.
Biologically, 4-hydroxycoumarins have shown potential as anticoagulants, antimicrobial agents, and anti-inflammatory compounds. Their ability to inhibit certain enzymes makes them valuable tools for studying biological pathways. Additionally, these compounds are also used in the synthesis of other organic molecules due to their versatile nature.
In summary, 4-hydroxycoumarins represent a diverse group of chemicals with multifaceted applications in medicine and industry, offering promising avenues for further research and development.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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2H-1-Benzopyran-2-one, 4,8-dihydroxy-3-(1-phenylpropyl)- | 55789-07-6 | C18H16O4 |
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2H-1-Benzopyran-2-one, 4-hydroxy-7-propoxy- | 55004-82-5 | C12H12O4 |
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(S)-8-Hydroxy Warfarin | 63740-82-9 | C19H16O5 |
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(S)-6-Hydroxy Warfarin | 63740-80-7 | C19H16O5 |
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2H-1-Benzopyran-3-carbonitrile, 6-ethyl-4-hydroxy-7-methyl-2-oxo- | 58138-51-5 | C13H11NO3 |
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6,8-Dichloro-4-hydroxycoumarin | 36051-82-8 | C9H4Cl2O3 |
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(+)-Coumachlor | 95271-89-9 | C19H15ClO4 |
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4-Hydroxy-6-methoxy-2H-chromen-2-one | 13252-84-1 | C10H8O4 |
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4-Hydroxycoumarin | 1076-38-6 | C9H6O3 |
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4-Hydroxy-6,7-dimethylcoumarin | 55004-77-8 | C11H10O3 |
Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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